Cas no 14543-43-2 (2-Amino-4-cyano-phenol)

2-Amino-4-cyano-phenol is a versatile organic compound featuring both amino and cyano functional groups attached to a phenolic ring. Its molecular structure (C7H6N2O) offers unique reactivity, making it valuable as an intermediate in pharmaceutical synthesis, dye manufacturing, and coordination chemistry. The compound exhibits moderate solubility in polar organic solvents while remaining stable under standard conditions. Its electron-rich aromatic system enables participation in various coupling reactions, particularly useful for constructing heterocyclic frameworks. The presence of multiple functional groups allows selective modifications, facilitating applications in advanced material science and bioactive molecule development. Researchers value this compound for its balanced properties between reactivity and stability, as well as its role in producing specialized polymers and agrochemicals.
2-Amino-4-cyano-phenol structure
2-Amino-4-cyano-phenol structure
Product Name:2-Amino-4-cyano-phenol
CAS No:14543-43-2
MF:C7H6N2O
MW:134.13534116745
MDL:MFCD00234273
CID:193393
PubChem ID:271258
Update Time:2025-07-02

2-Amino-4-cyano-phenol Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-cyanophenol
    • 3-Amino-4-hydroxybenzonitrile
    • Benzonitrile, 3-amino-4-hydroxy-
    • 2-Amino-4-cyan-phenol
    • 3-amino-4-hydroxybenzenecarbonitrile
    • 3-Amino-4-hydroxy-benzonitril
    • 3-amino-4-hydroxy-benzonitrile
    • 4-cyano-2-aminophenol
    • 5-Cyano-2-hydroxyaniline
    • 2-Amino-5-cyano-phenol
    • 2-AMINO-4-CYANO-PHENOL
    • 5-Cyano-2-hydroxy-aniline
    • 3-amino-4-hydroxybenzonitrile(SALTDATA: FREE)
    • 5-Cyano-2-hydroxyaniline, 2-Amino-4-cyanophenol
    • 5-Cyano-2-hydroxyaniline, 2-Amino-5-cyanophenol
    • NSC114712
    • ZEWCASRNRWXXSO-UHFFFAOYSA-N
    • SBB051796
    • RP01018
    • C
    • AKOS005138419
    • PS-3112
    • DS-2276
    • BP-13315
    • NSC-114712
    • A21862
    • SY015443
    • 14543-43-2
    • FT-0602710
    • Benzonitrile,3-amino-4-hydroxy-
    • EN300-97897
    • MFCD00234273
    • DTXSID90297205
    • SCHEMBL101421
    • CS-W021560
    • W-205624
    • Z425853908
    • DB-005934
    • ALBB-025748
    • 2-Amino-4-cyano-phenol
    • MDL： MFCD00234273
    • Inchi： 1S/C7H6N2O/c8-4-5-1-2-7(10)6(9)3-5/h1-3,10H,9H2
    • InChI Key： ZEWCASRNRWXXSO-UHFFFAOYSA-N
    • SMILES： OC1C=CC(C#N)=CC=1N

Computed Properties

  • Exact Mass: 134.04800
  • Monoisotopic Mass: 134.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 70

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.33
  • Melting Point: 151-153 °C
  • Boiling Point: 345.1°C at 760 mmHg
  • Flash Point: 162.5℃
  • Refractive Index: 1.643
  • PSA: 70.04000
  • LogP: 1.42728
  • Sensitiveness: Air Sensitive

2-Amino-4-cyano-phenol Security Information

2-Amino-4-cyano-phenol Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Amino-4-cyano-phenol Pricemore >>

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2-Amino-4-cyano-phenol Production Method

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